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Compound of Interest

Compound Name: Ditridecyl phthalate

CAS No.: 75359-31-8

Cat. No.: B166103

Get Quote

Introduction
Ditridecyl phthalate (DTDP) is a high-molecular-weight phthalate ester used primarily as a

plasticizer in polyvinyl chloride (PVC) products to enhance flexibility and durability. Its

widespread use and potential for environmental release from various consumer and industrial

products necessitate reliable methods for its detection and quantification in environmental

matrices. Due to its chemical properties—low water solubility and high octanol-water partition

coefficient—DTDP is expected to adsorb strongly to soil, sediment, and suspended solids.[1]

These application notes provide detailed protocols for the extraction of DTDP from water, soil,

and sediment samples, intended for use by researchers, environmental scientists, and

analytical laboratory professionals. The protocols are based on established methodologies for

high-molecular-weight phthalates, including those outlined by the U.S. Environmental

Protection Agency (EPA). Subsequent analysis is typically performed using gas

chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography

(HPLC).
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The analysis of phthalates is highly susceptible to background contamination from laboratory

materials.[2] Phthalates are ubiquitous in plastics, solvents, and other common lab equipment.

Strict contamination control is critical for accurate quantification.

Glassware: Use glass or stainless steel apparatus exclusively. Avoid all plastic containers,

pipette tips, and wash bottles.

Solvents: Use high-purity, phthalate-free, or "distilled-in-glass" grade solvents.

Cleaning: All glassware should be meticulously cleaned, rinsed with solvent, and baked at a

high temperature (e.g., 400°C for 4 hours) to remove organic residues.[3]

Blanks: A laboratory reagent blank must be processed with every batch of samples to

monitor for contamination.[2]

Extraction from Aqueous Samples (Water)
For aqueous matrices such as groundwater or wastewater, Solid-Phase Extraction (SPE) is a

highly effective technique, offering good recovery, reduced solvent consumption, and

operational simplicity. The following protocol is adapted from U.S. EPA Method 3535A.[4][5][6]

Protocol: Solid-Phase Extraction (SPE)
3.1.1 Materials

Sample collection bottles: 1 L amber glass, with PTFE-lined caps

SPE cartridges or disks (e.g., C18-bonded silica)

SPE vacuum manifold

Vacuum pump

Drying agent: Anhydrous sodium sulfate (granular, baked at 400°C)

Solvents: Methanol, Dichloromethane (DCM), Ethyl Acetate (High Purity/HPLC Grade)

Concentrator apparatus (e.g., Kuderna-Danish or automated evaporator)
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GC vials: Amber glass with PTFE-lined septa

3.1.2 Procedure

Sample Preparation: Collect a 1 L water sample in an amber glass bottle. If not extracted

immediately, store at 4°C. Allow the sample to warm to room temperature before extraction.

The pH of the sample should be between 5 and 7; phthalates can hydrolyze under basic

conditions.[2]

Cartridge Conditioning: Place the SPE cartridge (e.g., C18, 500 mg) on the vacuum

manifold. Do not apply vacuum yet.

Add 5-10 mL of ethyl acetate to the cartridge to wet the sorbent.

Add 5-10 mL of methanol, allowing it to soak for 1-2 minutes.

Add 10-15 mL of organic-free reagent water. Pull most of the water through under a light

vacuum, ensuring a layer of water remains on top of the sorbent to prevent it from drying

out.

Sample Loading: Pass the 1 L water sample through the conditioned cartridge at a steady

flow rate of approximately 10-15 mL/min. Do not allow the sorbent to go dry until the entire

sample has passed through.

Sorbent Drying: Once the sample has been loaded, continue to apply vacuum for 10-15

minutes to remove residual water from the cartridge.

Elution:

Place a collection tube inside the manifold.

Elute the retained analytes by passing 5-10 mL of ethyl acetate or dichloromethane

through the cartridge. Allow the solvent to soak the sorbent for 5 minutes before drawing it

through under a light vacuum.

Repeat the elution step with a second aliquot of solvent for a total elution volume of 10-20

mL.
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Drying and Concentration: Pass the collected eluate through a funnel containing anhydrous

sodium sulfate to remove any remaining water. Concentrate the extract to a final volume of

1.0 mL using a gentle stream of nitrogen or an appropriate evaporator.

Analysis: Transfer the final extract to a GC vial for analysis.

Extraction from Solid Samples (Soil & Sediment)
For solid matrices like soil and sediment, Ultrasonic-Assisted Extraction (UAE) offers a balance

of efficiency and speed. The traditional Soxhlet extraction method is also presented as a more

exhaustive, albeit slower, alternative. These protocols are based on principles from U.S. EPA

Methods 3550C (Ultrasonic) and 3540C (Soxhlet).[3][7][8][9]

Protocol: Ultrasonic-Assisted Extraction (UAE)
4.1.1 Materials

Centrifuge tubes: 50 mL glass or stainless steel with PTFE-lined caps

Ultrasonic bath or probe sonicator

Centrifuge

Drying agent: Anhydrous sodium sulfate

Solvents: Acetone, Hexane, Dichloromethane (1:1 Acetone:Hexane or 1:1 Acetone:DCM

mixture)

Concentrator apparatus

GC vials

4.1.2 Procedure

Sample Preparation: Homogenize the soil/sediment sample. Weigh approximately 10-30 g

(wet weight) of the sample into a beaker or centrifuge tube.[7]
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Drying: Add anhydrous sodium sulfate to the sample and mix with a stainless steel spatula

until a free-flowing powder is obtained.[7]

First Extraction:

Add 30 mL of a 1:1 (v/v) acetone:hexane mixture to the sample.

Place the sample in an ultrasonic bath or use a probe sonicator for 3-5 minutes. Caution:

To avoid overheating, which can degrade analytes, monitor the temperature.

Solvent Separation:

If using a centrifuge: Centrifuge the sample at ~2000 rpm for 10 minutes. Decant the

solvent extract into a clean flask.

If using filtration: Set up a vacuum filtration apparatus and decant the solvent through the

filter.

Repeat Extractions: Repeat the extraction (steps 3 and 4) two more times with fresh aliquots

of the solvent mixture, combining all extracts.[7]

Concentration: Concentrate the combined extract to a final volume of 1.0 mL. A solvent

exchange into hexane may be performed during this step if required for the analytical

method.

Analysis: Transfer the final extract to a GC vial for analysis.

Alternative Protocol: Soxhlet Extraction
Soxhlet extraction is a rigorous and well-established technique that ensures thorough

extraction but requires longer processing times (16-24 hours).[3][8]

4.2.1 Procedure

Sample Preparation: Prepare a 10-20 g sample mixed with anhydrous sodium sulfate as

described in the UAE protocol (Section 4.1.2).
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Loading: Place the sample mixture into a cellulose extraction thimble and place the thimble

inside the Soxhlet extractor.[3]

Extraction: Add ~300 mL of a 1:1 acetone:hexane mixture to a 500 mL round-bottom flask.

Assemble the Soxhlet apparatus and extract for 16-24 hours at a rate of 4-6 cycles per hour.

[3]

Concentration: After extraction, cool the flask and concentrate the extract to 1.0 mL as

described previously.

Data Presentation
Quantitative data for ditridecyl phthalate specifically is limited in publicly available literature.

The following tables summarize performance data for high-molecular-weight phthalates that

can be considered analogous to DTDP, extracted using methods similar to those described

above. This data provides an estimate of expected performance.

Table 1: Performance Data for Phthalate Extraction from Aqueous Samples

Compoun
d

Method Sorbent
Elution
Solvent

Recovery
(%)

LOD/LOQ
Referenc
e

Di-n-octyl
phthalate
(DNOP)

SPE-GC-
ECD

Dionex
AutoTrac
e 280
SPE Disk

Dichloro
methane

91.8 ± 3.4 N/A [10]

Diisononyl

phthalate

(DINP)

SPE-GC-

ECD

Dionex

AutoTrace

280 SPE

Disk

Dichlorome

thane
95.8 ± 2.6 N/A [10]

Diisodecyl

phthalate

(DIDP)

SPE-GC-

ECD

Dionex

AutoTrace

280 SPE

Disk

Dichlorome

thane
94.1 ± 1.9 N/A [10]
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| Various Phthalates | SPE-HPLC | Florisil Cartridge | Ethyl Acetate | 98.2 - 110.0 | 0.025-0.05

mg/L | |

Table 2: Performance Data for Phthalate Extraction from Solid Samples (Soil/Sediment)

Compound(
s)

Method
Extraction
Solvent

Recovery
(%)

LOD (ng/g) Reference

16
Phthalates

Ultrasonic
Extraction

n-
hexane:met
hylene
chloride
(1:1)

78 - 117 0.1 - 0.25

6 Phthalates

(incl. DNOP)

Microwave-

Assisted
Acetonitrile 84 - 115

1.24 - 3.15

µg/L (in

extract)

[11]

| 6 Phthalates (incl. DNOP) | Soxhlet Extraction | Toluene | >80 | 0.103 µg/g | |

N/A: Not Available in the cited source. LOD/LOQ values are highly instrument-dependent.

Analytical Finish
The prepared extracts can be analyzed by GC-MS or HPLC-UV/MS. GC-MS is often preferred

due to its high sensitivity and specificity.

GC-MS: A DB-5ms or similar non-polar capillary column is commonly used.[12] The mass

spectrometer is typically operated in Selected Ion Monitoring (SIM) mode for enhanced

sensitivity, using characteristic ions of DTDP (e.g., m/z 149 as a common phthalate

fragment).[12]

HPLC-UV: Reversed-phase chromatography using a C18 or Phenyl-Hexyl column with a

water/acetonitrile or water/methanol gradient can be employed.[13][14] UV detection is

typically performed at wavelengths between 225-235 nm.[13][15]
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The following diagram illustrates the general workflow for the extraction and analysis of DTDP

from environmental samples.

1. Sample Collection & Preparation

2. Extraction

3. Elution & Concentration

4. Instrumental Analysis

Aqueous Sample (Water)
- 1L Amber Glass

- Store at 4°C

Solid-Phase Extraction (SPE)
- Condition Cartridge (C18)

- Load Sample
- Dry Sorbent

Solid Sample (Soil/Sediment)
- Homogenize

- Weigh 10-30g

Ultrasonic-Assisted Extraction (UAE)
- Mix with Na2SO4

- Add Solvent (e.g., Acetone:Hexane)
- Sonicate 3x

Elute with Organic Solvent
(e.g., Ethyl Acetate, DCM)

Dry (Na2SO4) &
Concentrate Extract to 1 mL

GC-MS or HPLC-UV/MS Analysis
- Quantify using Calibration Curve

Report Results
(µg/L or µg/kg)

Click to download full resolution via product page

Caption: General workflow for DTDP extraction and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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